6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate

• IUPAC Name: [6-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 2-chloro-6-fluorobenzoate
• InChI: InChI=1S/C19H13ClFN3O5S2/c20-11-2-1-3-12(21)15(11)17(27)29-14-7-28-10(6-13(14)25)8-30-19-24-23-18(31-19)22-16(26)9-4-5-9/h1-3,6-7,9H,4-5,8H2,(H,22,23,26)
• InChI Key: BNBAXRZQTAAWST-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NN=C(S2)SCC3=CC(=O)C(=CO3)OC(=O)C4=C(C=CC=C4Cl)F
• Molecular Formula: C19H13ClFN3O5S2
• Molecular Weight: 481.9 g/mol

Description

6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate is a useful research compound. Its molecular formula is C19H13ClFN3O5S2 and its molecular weight is 481.9. The purity is usually 95%.
BenchChem offers high-quality 6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Applications in Medicinal Chemistry

Compounds with structural features similar to the one mentioned have been explored for their potential biological activities. For instance, derivatives of thiadiazole and pyran have been investigated for their inhibitory properties against photosynthetic electron transport, suggesting potential applications as herbicides or in understanding plant biochemistry (Vicentini et al., 2005). Moreover, fluoro-substituted benzo[b]pyran derivatives have shown anti-lung cancer activity, indicating the relevance of such compounds in cancer research (Hammam et al., 2005).

Antioxidant and Anticancer Properties

Triazolo-thiadiazoles, bearing structural resemblance, have been evaluated for their antioxidant and anticancer activities, highlighting the potential of such molecules in therapeutic applications (Sunil et al., 2010). These findings suggest that compounds like "6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-chloro-6-fluorobenzoate" could be of interest in the development of new antioxidant and anticancer agents.

Antifungal and Antimicrobial Activity

The structural motif of thiadiazole, present in the compound , has been linked to antifungal and antimicrobial activities. For example, thiadiazole derivatives have demonstrated significant antifungal activity, underscoring their potential in addressing fungal infections (Zhai et al., 2016). This suggests that the compound under discussion might also possess similar bioactive properties.